(1S)-1-Amino-2,2-difluorocyclopropane-1-carboxylic acid
Overview
Description
(1S)-1-Amino-2,2-difluorocyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C4H5F2NO2 and its molecular weight is 137.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ethylene Precursor and Inhibition Studies
Mechanism of Decomposition and Inhibition of ACC Deaminase
DFACC has been studied for its reactivity and inhibition of 1-aminocyclopropane-1-carboxylic acid (ACC) deaminase, an enzyme involved in ethylene biosynthesis in plants. DFACC is unstable under near-physiological conditions, decomposing primarily via specific-base catalysis. It is a slow-dissociating inhibitor of ACC deaminase with submicromolar affinity, suggesting its potential in modulating ethylene production in plants for agricultural applications (Liu et al., 2015).
Plant Growth Regulation and Stress Response
Role as an Ethylene-Independent Growth Regulator
Recent evidence suggests that ACC, the direct precursor of ethylene, plays a significant signaling role independent of ethylene biosynthesis. This indicates potential applications of DFACC and related compounds in manipulating plant growth and stress responses without directly influencing ethylene levels, which could be significant for crop improvement strategies (Polko & Kieber, 2019).
Synthesis and Chemical Properties
Synthetic Approaches and Applications
The synthesis of (1S)-1-Amino-2,2-difluorocyclopropane-1-carboxylic acid and its derivatives highlights the compound's importance in the pharmaceutical industry, particularly in the development of protease inhibitors for the hepatitis C virus. This underscores the compound's utility in designing sterically constrained, tailor-made amino acids for drug development (Sato et al., 2016).
Beneficial Rhizobacteria and Stress Mitigation
The application of ACC deaminase-producing beneficial rhizobacteria, which can degrade ACC thereby reducing ethylene-induced stress, shows promise in enhancing plant growth under salt and drought conditions. This research points to potential agronomic applications of DFACC and related compounds in developing microbial solutions for stress tolerance in crops (Tiwari et al., 2018).
Properties
IUPAC Name |
(1S)-1-amino-2,2-difluorocyclopropane-1-carboxylic acid | |
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InChI |
InChI=1S/C4H5F2NO2/c5-4(6)1-3(4,7)2(8)9/h1,7H2,(H,8,9)/t3-/m0/s1 | |
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InChI Key |
GUHVJYNNYXSCSR-VKHMYHEASA-N | |
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Canonical SMILES |
C1C(C1(F)F)(C(=O)O)N | |
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Isomeric SMILES |
C1[C@@](C1(F)F)(C(=O)O)N | |
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Molecular Formula |
C4H5F2NO2 | |
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DSSTOX Substance ID |
DTXSID80514453 | |
Record name | (1S)-1-Amino-2,2-difluorocyclopropane-1-carboxylic acid | |
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Molecular Weight |
137.08 g/mol | |
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CAS No. |
724700-75-8 | |
Record name | (1S)-1-Amino-2,2-difluorocyclopropane-1-carboxylic acid | |
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Retrosynthesis Analysis
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